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Compound of Interest

Compound Name: (R)-HH2853

CAS No.: 2202678-06-4

Cat. No.: B12424017

Get Quote

Disclaimer: As of the current date, a specific Safety Data Sheet (SDS) for (R)-HH2853 is not

publicly available. The following guidance is based on best practices for handling potent,

investigational pharmaceutical compounds and should be supplemented by a compound-

specific risk assessment by your institution's Environmental Health and Safety (EHS)

department. (R)-HH2853 is an EZH1/2 inhibitor, a class of compounds that are biologically

active and warrant careful handling to minimize exposure.

Personal Protective Equipment (PPE)
Proper selection and use of PPE are critical to minimize exposure risk during the handling of

(R)-HH2853. The following table summarizes the recommended PPE for various laboratory

activities involving this compound.
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The following protocols provide a procedural framework for the safe handling of (R)-HH2853
from receipt to disposal.

1. Receiving and Unpacking

Inspect Package: Upon receipt, visually inspect the outer packaging for any signs of damage

or leakage.

Don PPE: Before opening, put on a lab coat and single-use nitrile gloves.

Transport: Transport the package to the designated laboratory area.

Unpack: Open the secondary container within a well-ventilated area.

Verify: Check the integrity of the primary container and confirm the label matches the order

information.

Log Inventory: Record the receipt of the compound in the chemical inventory system.

2. Storage

Designated Area: Store (R)-HH2853 in a clearly labeled, designated, and secure location,

away from incompatible materials.

Container Integrity: Ensure the primary container is tightly sealed.

Temperature Control: Adhere to any specific storage temperature requirements provided by

the supplier.

3. Weighing of Solid Compound

Prepare Workspace: Ensure the ventilated balance enclosure or fume hood is clean and

operational.

Don Full PPE: Wear a lab coat, a disposable gown, double gloves, and safety goggles. An

N95/FFP3 respirator or PAPR is strongly recommended.

Tare Vessel: Place a tared, sealed weighing vessel onto the balance.
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Transfer Compound: Carefully transfer the approximate amount of (R)-HH2853 into the

weighing vessel using a dedicated spatula. Minimize the creation of dust.

Seal and Weigh: Securely close the weighing vessel and record the weight.

Clean Up: Decontaminate the spatula and any affected surfaces with an appropriate solvent

(e.g., 70% ethanol), followed by a mild detergent solution. Dispose of all contaminated

disposables as hazardous waste.

4. Preparation of Stock Solutions

Work in Fume Hood: Conduct all solution preparation within a certified chemical fume hood.

Don PPE: Wear a lab coat, disposable gown, double gloves, and safety goggles. A face

shield is recommended when handling larger volumes of solvent.

Add Solvent: Carefully add the desired solvent to the sealed weighing vessel containing the

pre-weighed (R)-HH2853.

Dissolve: Mix gently until the compound is fully dissolved. Sonication may be used if

necessary.

Transfer and Label: Transfer the solution to a labeled storage vial. The label should include

the compound name, concentration, solvent, date, and your initials.

5. Disposal Plan

Solid Waste: All disposable materials contaminated with (R)-HH2853 (e.g., gloves, weigh

boats, pipette tips, gowns) must be collected in a dedicated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Collect all liquid waste containing (R)-HH2853 in a properly labeled, sealed,

and compatible hazardous waste container.

Decontamination: Decontaminate all non-disposable equipment (glassware, spatulas) with

an appropriate solvent, followed by a thorough wash. Collect the initial rinsate as hazardous

waste.
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Institutional Guidelines: Follow all institutional and local regulations for the disposal of

chemical waste.

Visual Workflow for Safe Handling of (R)-HH2853
The following diagram illustrates the logical flow of operations for safely handling potent

compounds like (R)-HH2853.
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Caption: Logical workflow for the safe handling of (R)-HH2853.

To cite this document: BenchChem. [Essential Safety and Handling Protocol for (R)-
HH2853]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12424017/docs#essential-safety-and-handling-
protocol-for-r-hh2853]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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